Cas no 486455-94-1 (Ergosta-6,9(11),22-triene-3,5,8-triol, (3β,5α,8α,22E)-)

Ergosta-6,9(11),22-triene-3,5,8-triol, (3β,5α,8α,22E)- structure
486455-94-1 structure
Product Name:Ergosta-6,9(11),22-triene-3,5,8-triol, (3β,5α,8α,22E)-
CAS No:486455-94-1
MF:C28H44O3
MW:428.647169113159
CID:6635484
Update Time:2024-01-04

Ergosta-6,9(11),22-triene-3,5,8-triol, (3β,5α,8α,22E)- Chemical and Physical Properties

Names and Identifiers

    • Ergosta-6,9(11),22-triene-3,5,8-triol, (3β,5α,8α,22E)-
    • Inchi： 1S/C28H44O3/c1-18(2)19(3)7-8-20(4)22-9-10-23-25(22,5)13-12-24-26(6)14-11-21(29)17-27(26,30)15-16-28(23,24)31/h7-8,12,15-16,18-23,29-31H,9-11,13-14,17H2,1-6H3/b8-7+/t19-,20+,21-,22+,23+,25+,26+,27+,28-/m0/s1
    • InChI Key： HMOUJQJPOKZFJA-LEOBWYFPSA-N
    • SMILES： [C@@H]1(O)C[C@@]2(O)[C@](C)(CC1)C1[C@@](O)([C@@]3([H])[C@@](CC=1)(C)[C@@H]([C@H](C)/C=C/[C@@H](C(C)C)C)CC3)C=C2

Experimental Properties

  • Density: 1.10±0.1 g/cm3(Predicted)
  • Boiling Point: 555.0±50.0 °C(Predicted)
  • pka: 13.41±0.70(Predicted)

Ergosta-6,9(11),22-triene-3,5,8-triol, (3β,5α,8α,22E)- Production Method

Production Method 1

57-87-4 57-87-4
486455-94-1 486455-94-1
86363-50-0 86363-50-0
2061-64-5 2061-64-5
Reaction Conditions
1.1 Reagents: Rose Bengal Solvents: Ethanol
Reference
A new look into the reaction between ergosterol and singlet oxygen in vitro
Ponce, Maria A.; et al, Photochemical & Photobiological Sciences, 2002, 1(10), 749-756

Ergosta-6,9(11),22-triene-3,5,8-triol, (3β,5α,8α,22E)- Raw materials

Ergosta-6,9(11),22-triene-3,5,8-triol, (3β,5α,8α,22E)- Preparation Products

Ergosta-6,9(11),22-triene-3,5,8-triol, (3β,5α,8α,22E)- Related Literature

486455-94-1 (Ergosta-6,9(11),22-triene-3,5,8-triol, (3β,5α,8α,22E)-) Related Products

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent